Cas no 405230-79-7 (2-Chloro-5-fluoropyridine-N-oxide)

• Product Name: 2-Chloro-5-fluoropyridine-N-oxide
• CAS No: 405230-79-7
• MF: C₅H₃ClFNO
• MW: 147.534823656082
• MDL: MFCD22493425
• CID: 326042
• PubChem ID: 22284030
• Update Time: 2025-04-19

2-Chloro-5-fluoropyridine-N-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-chloro-5-fluoro-, 1-oxide
• 2-CHLORO-5-FLUOROPYRIDINE 1-OXIDE
• 2-CHLORO-5-FLUOROPYRIDINE N OXIDE
• 2-chloro-5-fluoropyridine-N-oxide
• Pyridine, 2-chloro-5-fluoro-, 1-oxide (9CI)
• 2-Chloro-5-fluoro-1-oxo-1lambda~5~-pyridine
• SY112755
• FOAJNTAVEGJKON-UHFFFAOYSA-N
• 405230-79-7
• MFCD22493425
• 2-Chloro-5-fluoropyridine-1-oxide
• 2-CHLORO-5-FLUOROPYRIDIN-1-IUM-1-OLATE
• A873306
• SCHEMBL2371788
• 2-chloro-5-fluoropyridine N-oxide
• WS-01173
• 2-Chloro-5-fluoropyridine1-oxide
• AM81002
• AKOS016007084
• Pyridine, 2-chloro-5-fluoro-, 1-oxide
• 2-chloro-5-fluoro-1-oxidopyridin-1-ium
• DTXSID20624363
• 2-Chloro-5-fluoropyridine-N-oxide

• MDL： MFCD22493425
• Inchi： 1S/C5H3ClFNO/c6-5-2-1-4(7)3-8(5)9/h1-3H
• InChI Key： FOAJNTAVEGJKON-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C[N+]=1[O-])F

Computed Properties

• Exact Mass: 146.98900
• Monoisotopic Mass: 146.9887196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 98-100 ºC
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 25.46000
• LogP: 1.90760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines